Cas no 909532-61-2 (3-Bromo-N-methoxy-N-methylisonicotinamide)

3-Bromo-N-methoxy-N-methylisonicotinamide structure
909532-61-2 structure
Product Name:3-Bromo-N-methoxy-N-methylisonicotinamide
CAS No:909532-61-2
MF:C8H9BrN2O2
MW:245.073261022568
CID:4764524
Update Time:2023-08-15

3-Bromo-N-methoxy-N-methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
    • 3-bromo-N-methoxy-N-methylpyridine-4-carboxamide
    • 3-BROMO-N-METHOXY-N-METHYLISONICOTINAMIDE
    • 3-Bromo-N-methoxy-N-methylisonicotinamide
    • Inchi: 1S/C8H9BrN2O2/c1-11(13-2)8(12)6-3-4-10-5-7(6)9/h3-5H,1-2H3
    • InChI Key: ZLAZSJJPVYXOGY-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1C(N(C)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • XLogP3: 1
  • Topological Polar Surface Area: 42.4
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